molecular formula C11H9NO4 B8391870 Dimethyl 4-cyano-1,3-benzenedicarboxylate

Dimethyl 4-cyano-1,3-benzenedicarboxylate

Cat. No. B8391870
M. Wt: 219.19 g/mol
InChI Key: KQUBERVRHAWWQG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Dimethyl 4-cyano-1,3-benzenedicarboxylate is a useful research compound. Its molecular formula is C11H9NO4 and its molecular weight is 219.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality Dimethyl 4-cyano-1,3-benzenedicarboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Dimethyl 4-cyano-1,3-benzenedicarboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C11H9NO4

Molecular Weight

219.19 g/mol

IUPAC Name

dimethyl 4-cyanobenzene-1,3-dicarboxylate

InChI

InChI=1S/C11H9NO4/c1-15-10(13)7-3-4-8(6-12)9(5-7)11(14)16-2/h3-5H,1-2H3

InChI Key

KQUBERVRHAWWQG-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CC(=C(C=C1)C#N)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-bromoisophthalic acid dimethyl ester 202 (2.95 g, 10.8 mmol) in anhydrous DMF (50 ml), Copper(I) cyanide (1.20 g, 13.5 mmol) was added in one portion. The slurry solution was heated at reflux temperature for one hour. When the solution was cooled to ambient temperature, it was poured into 300 mL of ammonium chloride solution (10%) at 0° C. White precipitate was formed. The slurry solution was stirred at ambient temperature for 30 minutes. Then it was extracted with ethyl acetate. The combined extracts were dried over sodium sulfate. Removal of solvent gave white solid which was washed with cold methanol to give 1.89 g (80%) of 4-cyanoisophthalic acid dimethyl ester 203: 1H NMR (400 MHz, CDCl3) δ 3.95 (s, 3H), 4.05 (s, 3H), 7.91 (d, J=8 Hz, 1H), 8.30 (dd, J=1.7 Hz, J=8 Hz, 1H), 8.77 (d, J=1.7 Hz, 1H).
Quantity
2.95 g
Type
reactant
Reaction Step One
Quantity
1.2 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
300 mL
Type
reactant
Reaction Step Two

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